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Compound of Interest

Compound Name: Sulfatrozole

Cat. No.: B078535 Get Quote

It is highly likely that "Sulfatrozole" is a misspelling of Sulfamethoxazole, a widely used

sulfonamide antibiotic. This technical guide provides a comprehensive overview of

Sulfamethoxazole, focusing on its chemical properties, mechanism of action, and relevant

experimental protocols for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
Sulfamethoxazole is a synthetic antimicrobial agent effective against a broad spectrum of

gram-positive and gram-negative bacteria.[1]

Property Value Reference

CAS Number 723-46-6 [2][3][4][5]

Molecular Weight 253.28 g/mol

Molecular Formula C₁₀H₁₁N₃O₃S

Synonyms
SMX, SMZ,

Sulphamethoxazole

Mechanism of Action: Inhibition of Folic Acid
Synthesis
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Sulfamethoxazole's antibacterial activity stems from its ability to disrupt the bacterial synthesis

of folic acid, an essential nutrient for DNA and protein synthesis. Bacteria must synthesize their

own folic acid, whereas mammals obtain it from their diet, making this pathway an excellent

target for selective toxicity.

The key steps in the mechanism of action are:

Competitive Inhibition: Sulfamethoxazole is a structural analog of para-aminobenzoic acid

(PABA), a natural substrate for the bacterial enzyme dihydropteroate synthase (DHPS).

Enzyme Blockade: Sulfamethoxazole competitively inhibits DHPS, preventing the conversion

of PABA into dihydropteroic acid, a crucial precursor in the folic acid synthesis pathway.

Synergistic Action with Trimethoprim: Sulfamethoxazole is often co-administered with

trimethoprim, which inhibits a subsequent enzyme in the pathway, dihydrofolate reductase

(DHFR). This sequential blockade of the same pathway results in a synergistic and often

bactericidal effect.
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Start

Prepare Mueller-Hinton Broth
(with thymidine phosphorylase if needed)

Perform Serial Dilutions
of Sulfamethoxazole

Prepare Standardized
Bacterial Inoculum

Inoculate Microtiter Plate

Incubate at 35°C
for 16-20 hours

Read Minimum Inhibitory
Concentration (MIC)

End
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Start

Prepare Mobile Phase
(Buffer:Acetonitrile 30:70, pH 4.0)

Prepare Sample and
Standard Solutions

Filter Solutions
(0.45 µm nylon filter)

Inject Sample into HPLC

Set up HPLC System
(C18 column, 1.0 mL/min, 260 nm)

Acquire Chromatographic Data

Analyze Data
(Retention Time, Peak Area)

End
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Start

Acclimatize Rats

Administer Sulfamethoxazole
(Oral or IV)

Collect Blood Samples
at Timed Intervals

Process Blood to
Obtain Plasma

Analyze Plasma Samples
(HPLC or LC-MS/MS)

Calculate Pharmacokinetic
Parameters (Cmax, Tmax, AUC, etc.)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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